Cas no 67073-96-5 (1-(6-methylpyrimidin-4-yl)ethan-1-one)

• Product Name: 1-(6-methylpyrimidin-4-yl)ethan-1-one
• CAS No: 67073-96-5
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD09263819
• CID: 965337
• PubChem ID: 10441757
• Update Time: 2025-10-28

1-(6-methylpyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methylpyrimidin-4-yl)ethanone
• 1‐(6‐METHYL‐4‐PYRIMIDINYL)‐ETHANONE
• ethanone,1-(6-methyl-4-pyrimidinyl)-
• 1-(6-Methyl-4-pyrimidinyl)ethanone
• 1-(6-METHYLPYRIMIDIN-4-YL)ETHAN-1-ONE
• 1-(6-Methyl-4-pyrimidinyl)-ethanone
• FCH867985
• AB50216
• AX8127674
• ST2408594
• W7770
• M14187
• 1-(6-METHYL-PYRIMIDIN-4-YL)-ETHANONE
• M67452
• AKOS006330503
• MFCD09263819
• SCHEMBL882667
• SY111004
• A867341
• FT-0753902
• 67073-96-5
• DS-17527
• CS-0142296
• FD13029
• DTXSID80439874
• DA-17779
• 1-(6-methylpyrimidin-4-yl)ethan-1-one

• MDL： MFCD09263819
• Inchi： 1S/C7H8N2O/c1-5-3-7(6(2)10)9-4-8-5/h3-4H,1-2H3
• InChI Key： HGCKALAOPJUYBA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C)N=CN=1

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.8

Experimental Properties

• Density: 1.100±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 74-76 ºC
• Boiling Point: 85-95 ºC (15 Torr)
• Flash Point: 108.5±28.2 ºC,
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 42.85000
• LogP: 0.98760

Additional information on 1-(6-methylpyrimidin-4-yl)ethan-1-one

1-(6-Methylpyrimidin-4-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No 67073-96-5, commonly referred to as 1-(6-methylpyrimidin-4-yl)ethan-1-one, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The long-tail keyword for this compound, 1-(6-methylpyrimidin-4-yl)ethan-1-one, highlights its specific functional groups and substituents, making it a valuable subject for research and development.

1-(6-Methylpyrimidin-4-yl)ethan-1-one is characterized by its pyrimidine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The presence of a methyl group at the 6-position of the pyrimidine ring adds to its structural complexity and functional diversity. Additionally, the ethanone group attached at the 4-position of the pyrimidine ring introduces a ketone functionality, which can participate in various chemical reactions and interactions.

Recent studies have explored the synthesis of 1-(6-methylpyrimidin-4-yl)ethan-1-one through innovative methodologies. Researchers have employed microwave-assisted synthesis and catalytic cross-coupling reactions to achieve higher yields and improved purity levels. These advancements have not only streamlined the production process but also opened new avenues for its application in drug discovery and material synthesis.

In the pharmaceutical industry, 1-(6-methylpyrimidin-4-yl)ethan-1-one has shown promise as a lead compound for developing novel therapeutic agents. Its ability to interact with specific biological targets, such as protein kinases and enzyme inhibitors, has been extensively investigated. For instance, recent findings suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases like arthritis and neurodegenerative disorders.

Beyond pharmaceutical applications, 1-(6-methylpyrimidin-4-yl)ethan-1-one has also found utility in agrochemicals. Its role as a plant growth regulator has been explored in recent agricultural studies, where it demonstrated the ability to enhance crop yield and resistance to environmental stressors. This dual functionality underscores the versatility of this compound in addressing diverse scientific challenges.

From an environmental perspective, researchers have examined the biodegradability and eco-friendliness of 1-(6-methylpyrimidin-4-yl)ethan-1-one. Studies indicate that under controlled conditions, this compound undergoes efficient microbial degradation, reducing its environmental footprint. Such findings are crucial for ensuring sustainable practices in chemical manufacturing and application.

In conclusion, 1-(6-methylpyrimidin-4-yl)ethan-1-one (CAS No 67073-96-5) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unravel its full capabilities, this compound is poised to make significant contributions to both academic and industrial sectors.